3,4,4'-Trimethyl-1,1'-biphenyl
Overview
Description
3,4,4’-Trimethyl-1,1’-biphenyl is a chemical compound with the molecular formula C15H16 . It is a derivative of biphenyl, where three hydrogen atoms are replaced by three methyl groups at the 3rd, 4th, and 4th’ positions .
Molecular Structure Analysis
The molecular structure of 3,4,4’-Trimethyl-1,1’-biphenyl consists of two six-membered carbon rings (biphenyl structure) with three methyl groups attached at the 3rd, 4th, and 4th’ positions . It contains a total of 32 bonds, including 16 non-H bonds, 12 multiple bonds, 1 rotatable bond, 12 aromatic bonds, and 2 six-membered rings .Physical And Chemical Properties Analysis
3,4,4’-Trimethyl-1,1’-biphenyl has a molecular weight of 196.29 . It is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the available resources .Scientific Research Applications
Chemical Synthesis
“3,4,4’-Trimethyl-1,1’-biphenyl” is a significant intermediate in organic chemistry . It’s used in various metalated chemical reactions related to biphenyl scaffolds such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .
Biological and Medicinal Applications
Biphenyl structures, including “3,4,4’-Trimethyl-1,1’-biphenyl”, play a crucial role in active pharmaceutical ingredients (APIs) . They are used in the synthesis of a wide range of drugs with pharmacological activities .
Anti-inflammatory Drugs
Biphenyl compounds, including “3,4,4’-Trimethyl-1,1’-biphenyl”, are used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) . For example, fenbufen and flurbiprofen, which have antipyretic properties, contain biphenyl moieties .
Organic Light-Emitting Diodes (OLEDs)
Biphenyl derivatives, including “3,4,4’-Trimethyl-1,1’-biphenyl”, are used to produce fluorescent layers in organic light-emitting diodes (OLEDs) .
Liquid Crystals
“3,4,4’-Trimethyl-1,1’-biphenyl” is used as a building block for basic liquid crystals . These liquid crystals find applications in various display technologies.
Agriculture Products
Biphenyl derivatives, including “3,4,4’-Trimethyl-1,1’-biphenyl”, are used in the production of various agriculture products .
Mechanism of Action
The mechanism of action of 3,4,4’-Trimethyl-1,1’-biphenyl is not specified in the available resources. The mechanism of action usually refers to how a compound interacts with biological systems, which is not applicable in this context as 3,4,4’-Trimethyl-1,1’-biphenyl is primarily a chemical compound .
Safety and Hazards
While specific safety and hazard information for 3,4,4’-Trimethyl-1,1’-biphenyl is not available, general safety measures for handling similar organic compounds include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and ensuring appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
1,2-dimethyl-4-(4-methylphenyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16/c1-11-4-7-14(8-5-11)15-9-6-12(2)13(3)10-15/h4-10H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMLWGFRPPLURHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=C(C=C2)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70497645 |
Source
|
| Record name | 3,4,4'-Trimethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70497645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,4'-Trimethyl-1,1'-biphenyl | |
CAS RN |
66483-38-3 |
Source
|
| Record name | 3,4,4'-Trimethyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70497645 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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